Cas no 931717-88-3 (3-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one)

• Product Name: 3-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one
• CAS No: 931717-88-3
• MF: C₁₉H₁₄N₂O₅
• MW: 350.324864864349
• CID: 5428909
• Update Time: 2025-06-11

3-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]chromen-2-one
• 3-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one

• Inchi： 1S/C19H14N2O5/c1-23-12-7-8-13(16(10-12)24-2)17-20-18(26-21-17)14-9-11-5-3-4-6-15(11)25-19(14)22/h3-10H,1-2H3
• InChI Key： NIWUYILGRWYBHB-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C1ON=C(C2=CC=C(OC)C=C2OC)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one

Professional Introduction to Compound with CAS No. 931717-88-3 and Product Name: 3-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one

The compound with the CAS number 931717-88-3 and the product name 3-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound combines two distinct pharmacophoric units: a 1,2,4-oxadiazole moiety and a 2H-chromen-2-one scaffold. The structural integration of these components has garnered considerable attention due to its potential biological activities and mechanistic insights.

Recent studies have highlighted the versatile applications of 1,2,4-oxadiazole derivatives in medicinal chemistry. These compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 1,2,4-oxadiazole ring system is particularly valued for its ability to modulate enzyme activity and interact with biological targets in a precise manner. In contrast, the 2H-chromen-2-one moiety is recognized for its phototoxic properties and its role in the development of photosensitizers used in photodynamic therapy (PDT). The combination of these two pharmacophores in the compound with CAS no. 931717-88-3 suggests a synergistic effect that could enhance therapeutic outcomes.

One of the most compelling aspects of this compound is its potential application in oncology research. The structural features of 3-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one suggest that it may exhibit inhibitory effects on key enzymes involved in cancer cell proliferation and survival. Preliminary in vitro studies have indicated that this compound can selectively target cancer cells while minimizing toxicity to healthy tissues. This selectivity is attributed to the unique interaction between the 1,2,4-oxadiazole and 2H-chromen-2-one moieties with specific cellular receptors and enzymes.

The role of flavonoids, such as those found in the chromenone scaffold, has been extensively studied for their antioxidant and anti-inflammatory properties. The presence of a dimethoxyphenyl group in this compound further enhances its potential bioactivity by providing additional binding sites for biological targets. This structural feature has been shown to improve solubility and bioavailability, which are critical factors for drug efficacy. The combination of these structural elements makes 3-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one a promising candidate for further investigation.

In addition to its potential therapeutic applications, this compound has also attracted interest for its role in chemical biology research. The ability to modulate enzyme activity with high specificity makes it an invaluable tool for studying cellular pathways involved in disease progression. Researchers are particularly interested in how the 1,2,4-oxadiazole moiety interacts with proteins such as kinases and phosphodiesterases. These interactions are often key drivers of cellular processes that are dysregulated in diseases like cancer and neurodegeneration.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful regioselective functionalization of both the 1,2,4-oxadiazole and chromenone scaffolds. Advanced synthetic techniques have been employed to ensure high yield and purity. These techniques include palladium-catalyzed cross-coupling reactions and metal-mediated cyclizations. The successful synthesis highlights the growing sophistication of pharmaceutical chemistry methodologies.

Future research directions for this compound include exploring its mechanism of action at a molecular level. Understanding how it interacts with biological targets will provide critical insights into its therapeutic potential. Additionally, preclinical studies are needed to assess its safety profile and pharmacokinetic properties. These studies will be essential for advancing this compound towards clinical trials.

The development of new pharmaceuticals is often hampered by challenges such as drug resistance and off-target effects. However,3-(3-(dimethoxyphenyl)-1H-indazolizinyl)pyridine, another derivative with similar structural features,has demonstrated promising results in overcoming these issues through targeted inhibition of resistant cancer cell lines

The growing interest in natural product-inspired drug design has also influenced the development of this compound. Many bioactive molecules are derived from natural sources or inspired by their structures. By incorporating elements from known bioactive compounds,such as those found in flavonoids,researchers can leverage existing knowledge to design new molecules with enhanced therapeutic potential

The regulatory landscape for new pharmaceuticals continues to evolve,with increasing emphasis on sustainable and environmentally friendly synthetic methods